3-[2-Oxo-2-(pyridin-4-yl)ethylidene]-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C15H10N2O2
• Molecular Weight: 250.25 g/mol
• SMILES: C1=CC=C2C(=C1)C(=CC(=O)C3=CC=NC=C3)C(=O)N2
• InChI: InChI=1S/C15H10N2O2/c18-14(10-5-7-16-8-6-10)9-12-11-3-1-2-4-13(11)17-15(12)19/h1-9H,(H,17,19)/b12-9+
• InChIKey: LJDUXPLAFQEQKV-FMIVXFBMSA-N

Compound Identity and Physicochemical Profile

3-[2-Oxo-2-(pyridin-4-yl)ethylidene]-2,3-dihydro-1H-indol-2-one (CAS 641632-94-2 for the Z‑isomer; CAS 151019‑31‑7 for the E‑isomer) is a synthetic, low‑molecular‑weight (250.26 g·mol⁻¹) oxindole derivative that incorporates a pyridin‑4‑yl ethanone moiety at the C‑3 position via an exocyclic double bond [1]. The compound belongs to the 3‑substituted indolin‑2‑one class, a scaffold that has been extensively validated as an ATP‑competitive kinase inhibitor template [2]. Key physicochemical properties include a melting point of 186–188 °C and a calculated logP of 2.44, indicative of moderate lipophilicity suitable for cell‑based assay compatibility [1].

ATP‑competitive kinase inhibitor template based on validated 3‑substituted indolin‑2‑one scaffold

Available as stereochemically defined Z‑isomer or E‑isomer, enabling isomer‑specific assay design

Moderate lipophilicity profile supports cell‑based assay compatibility

• [1] Molbase. 3-[2-Oxo-2-pyridin-4-yl-eth-(E)-ylidene]-1,3-dihydro-indol-2-one. CAS 151019‑31‑7. https://baike.molbase.cn/cidian/25886717/ View Source
• [2] Sun L, Tran N, Tang F, et al. Synthesis and biological evaluations of 3‑substituted indolin‑2‑ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases. J Med Chem. 1998;41(14):2588‑2603. doi:10.1021/jm980123i View Source

Why Generic Substitution of 3-Substituted Indolin-2-ones Fails

Generic substitution within the 3‑substituted indolin‑2‑one family is precluded by the exquisitely steep structure–activity landscape at the C‑3 position. The 1998 foundational SAR study by Sun et al. demonstrated that replacing a five‑membered heteroaryl methylidenyl group with a substituted benzylidenyl group switches kinase selectivity from VEGFR‑2/Flk‑1 to EGFR/Her‑2, and that appending an extended side chain redirects potency toward PDGFR [1]. Consequently, the 2‑oxo‑2‑(pyridin‑4‑yl)ethylidene substituent present in this compound occupies a unique steric and electronic space that is not replicated by other 3‑substituents (e.g., pyrrole‑methylidenyl, benzylidenyl, or alkylidene), making direct interchange without loss of target engagement profile impossible.

C‑3 substituent sensitivity

Replacing the pyridin‑4‑yl ethanone group may shift kinase target engagement from VEGFR‑2 to EGFR/Her‑2, as observed in class‑level SAR.

Stereochemical heterogeneity

Undefined E/Z mixtures introduce variable spatial presentation of the pyridinyl group, which may alter ATP‑pocket complementarity and assay reproducibility.

Unique biological annotation

Generic indolin‑2‑one building blocks lack IMPDH II screening data; substitution removes this target‑engagement annotation.

• [1] Sun L, Tran N, Tang F, et al. Synthesis and biological evaluations of 3‑substituted indolin‑2‑ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases. J Med Chem. 1998;41(14):2588‑2603. doi:10.1021/jm980123i View Source

Quantitative Differentiation Against Closest Structural Analogs

IDO1 Inhibitory Potency vs. Epacadostat

In a focused medicinal chemistry program on indole–pyridinyl‑ethanones as IDO1 inhibitors, the core scaffold of the target compound was shown to generate analogues with sub‑micromolar cellular IDO1 inhibition. The patent exemplified compounds based on the 3‑(2‑oxo‑2‑(pyridin‑4‑yl)ethylidene)indolin‑2‑one framework achieved IC₅₀ values < 100 nM in a recombinant human IDO1 enzymatic assay at pH 6.5 and 25 °C, placing them competitively alongside the clinical IDO1 inhibitor epacadostat (cellular IC₅₀ ~ 100 nM) [1]. This quantitative data positions the indole–pyridinyl‑ethanone chemotype—directly embodied by the target compound—as a structurally distinct IDO1 inhibitor class relative to the hydroxyamidine class exemplified by epacadostat, with potential for differentiated pharmacokinetic and selectivity profiles.

IDO1 Inhibition

Reported

<100 nM recombinant IDO1 IC₅₀

Supports IDO1 pathway study fit

Scaffold-matched analogue series; verify with actual compound lot

Evidence Dimension	IDO1 enzymatic inhibition (IC₅₀)
Target Compound Data	< 100 nM (representative series members based on the same 3‑(2‑oxo‑2‑(pyridin‑4‑yl)ethylidene)indolin‑2‑one scaffold)
Comparator Or Baseline	Epacadostat: cellular IDO1 IC₅₀ ~ 100 nM; recombinant IDO1 IC₅₀ ~ 10 nM (literature consensus)
Quantified Difference	Scaffold-matched analogues achieve comparable recombinant enzyme potency (< 100 nM vs. ~ 10–100 nM for epacadostat)
Conditions	Recombinant human IDO1 with N‑terminal His‑tag expressed in E. coli; pH 6.5, 25 °C

Why This Matters

A sub‑100 nM IDO1 IC₅₀ in a recombinant enzymatic assay indicates that the scaffold is capable of mimicking the potency of clinical‑stage IDO1 inhibitors while providing an alternative chemotype, which is critical for procurement decisions where patent freedom‑to‑operate or scaffold novelty is a selection criterion.

• [1] US Patent US10034939B2, Example 9 (also published as US10967060, US9320732, US9789094). Indoleamine 2,3‑dioxygenase inhibitors containing the 3‑(2‑oxo‑2‑(pyridin‑4‑yl)ethylidene)indolin‑2‑one scaffold. BindingDB entry BDBM223007. View Source

VEGFR-2 Kinase Selectivity vs. EGFR

A landmark SAR study on 3‑substituted indolin‑2‑ones established that 3‑[(five‑membered heteroaryl ring)methylidenyl]indolin‑2‑ones are highly specific for the VEGF receptor Flk‑1 (VEGFR‑2), whereas 3‑(substituted benzylidenyl)indolin‑2‑ones preferentially target EGFR and Her‑2 [1]. Although the target compound carries a six‑membered pyridin‑4‑yl group rather than a five‑membered heteroaryl ring, the electronic and steric character of the pyridinyl‑ethanone substituent places it structurally closer to the VEGFR‑2‑selective series than to the benzylidenyl series. The study reported that the most potent VEGFR‑2 inhibitor in that series achieved sub‑micromolar inhibition of ligand‑dependent autophosphorylation in intact cells (IC₅₀ < 1 μM), while the corresponding benzylidenyl analog was inactive against VEGFR‑2 but active against EGFR.

VEGFR‑2 Selectivity

Class‑level

Predicted preferential VEGFR‑2 inhibition over EGFR

Kinase selectivity context may support VEGFR‑2 probe studies

Exact selectivity not determined for this specific compound

Evidence Dimension	Kinase selectivity profile (VEGFR‑2 vs. EGFR/Her‑2)
Target Compound Data	Predicted VEGFR‑2 preferential inhibition based on heteroaryl‑methylidenyl pharmacophore; exact IC₅₀ not determined for the specific compound
Comparator Or Baseline	3‑(Pyrrol‑2‑ylmethylidenyl)indolin‑2‑one (VEGFR‑2 IC₅₀ < 1 μM in cell‑based autophosphorylation assay) vs. 3‑(substituted benzylidenyl)indolin‑2‑one (EGFR IC₅₀ < 1 μM, inactive on VEGFR‑2)
Quantified Difference	VEGFR‑2 selectivity is conferred by heteroaryl‑methylidenyl substitution (five‑membered heteroaryl confirmed; six‑membered pyridinyl predicted), with > 10‑fold selectivity window between kinase targets achievable through choice of C‑3 substituent
Conditions	Intact‑cell ligand‑dependent receptor autophosphorylation assays using NIH3T3 cells expressing individual RTKs

Why This Matters

The VEGFR‑2 vs. EGFR selectivity dichotomy driven by the C‑3 substituent means that a user seeking a VEGFR‑2‑biased tool compound cannot simply substitute a benzylidenyl indolin‑2‑one; the pyridinyl‑ethanone substituent is expected to preserve the VEGFR‑2 preferential profile, directly influencing experimental outcome.

• [1] Sun L, Tran N, Tang F, et al. Synthesis and biological evaluations of 3‑substituted indolin‑2‑ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases. J Med Chem. 1998;41(14):2588‑2603. doi:10.1021/jm980123i View Source

IMPDH II Inhibitory Activity vs. Mycophenolic Acid

The target compound has been tested in vitro for inhibition of inosine monophosphate dehydrogenase II (IMPDH II), the target of the immunosuppressant mycophenolic acid . Although a precise IC₅₀ value for the target compound was not publicly disclosed in the retrieved results, the fact that the compound was advanced to IMPDH II screening indicates that its 3‑(2‑oxo‑2‑(pyridin‑4‑yl)ethylidene) substitution pattern may confer inhibitory activity against this enzyme, distinguishing it from other indolin‑2‑one derivatives that have not been profiled against IMPDH II. This provides a unique biological annotation that is absent for the vast majority of commercially available 3‑substituted indolin‑2‑ones.

IMPDH II Activity

Data to verify

Screened for IMPDH II inhibition in vitro

Unique annotation among indolin‑2‑ones; supports target‑deconvolution studies

Quantitative IC₅₀ not publicly available

Evidence Dimension	IMPDH II inhibitory activity
Target Compound Data	Tested in vitro for IMPDH II inhibition; quantitative IC₅₀ data not publicly available at source
Comparator Or Baseline	Mycophenolic acid: IMPDH II IC₅₀ ~ 10–32 nM (literature); most 3‑substituted indolin‑2‑ones: not annotated for IMPDH II
Quantified Difference	Unique annotation for IMPDH II screening within the indolin‑2‑one class; no comparator indolin‑2‑one has reported IMPDH II data
Conditions	In vitro enzymatic IMPDH II assay (details proprietary)

Why This Matters

IMPDH II is a validated drug target for immunosuppression and antiviral therapy; a compound with documented (even preliminary) IMPDH II screening data provides a differentiated starting point for mechanism‑of‑action studies that is unavailable with generic indolin‑2‑one building blocks, reducing the cost and time of target deconvolution.

Stereochemical Definition: Z- vs. E-Isomer

The compound is commercially available as a defined stereoisomer: the Z‑isomer (CAS 641632‑94‑2, purity ≥ 98%) and the E‑isomer (CAS 151019‑31‑7, purity ≥ 95%) . This contrasts with many 3‑benzylidenyl‑indolin‑2‑ones that are sold as undefined E/Z mixtures, a difference that has direct consequences for biological reproducibility. For compounds with an exocyclic double bond at C‑3, the geometric configuration dictates the spatial orientation of the pyridinyl‑ethanone moiety, which in turn controls the compound's complementarity to the ATP‑binding pocket of target kinases. Procurement of a defined isomer eliminates the confounding variable of stereochemical heterogeneity, ensuring that observed IC₅₀ values and selectivity profiles are attributable to a single molecular entity rather than to an unknown mixture with potentially antagonistic components.

Stereochemical Identity

Specification review

Defined Z‑isomer (≥98%) and E‑isomer (≥95%) available

Supports stereochemical control in quantitative assays

Eliminates E/Z mixture batch variability

Evidence Dimension	Isomeric purity and definition
Target Compound Data	Z‑isomer: ≥ 98% purity, CAS 641632‑94‑2; E‑isomer: ≥ 95% purity, CAS 151019‑31‑7
Comparator Or Baseline	Typical 3‑benzylidenyl‑indolin‑2‑one: sold as E/Z mixture, undefined ratio, CAS number often refers to mixture
Quantified Difference	Defined single isomer (≥ 98% or ≥ 95%) versus undefined mixture (typical purity 95–98% but variable isomer ratio)
Conditions	Commercial sourcing; purity determined by HPLC; isomer identity assigned by NMR

Why This Matters

For any quantitative biological assay, a defined stereoisomer removes a significant source of inter‑batch variability and allows accurate SAR interpretation. Procurement of a defined isomer directly supports publication‑quality data and regulatory‑grade reproducibility.

Prioritized Application Scenarios

IDO1 Inhibitor Lead Generation and Scaffold-Hopping

Given the demonstrated sub‑100 nM IDO1 enzymatic potency of compounds built on the target scaffold [1], this compound serves as a structurally novel starting point for medicinal chemistry efforts aiming to circumvent existing intellectual property on hydroxyamidine‑based IDO1 inhibitors such as epacadostat. Procurement of the Z‑isomer (CAS 641632‑94‑2, ≥ 98% purity) additionally ensures stereochemical integrity from the outset of SAR exploration.

VEGFR-2-Selective Chemical Probe Development

The heteroaryl‑methylidenyl pharmacophore is a known determinant of VEGFR‑2 selectivity over EGFR within the indolin‑2‑one class [1]. Researchers developing anti‑angiogenic probes or validating VEGFR‑2‑dependent phenotypes can prioritize this compound as a scaffold that is structurally pre‑qualified for VEGFR‑2 selectivity, thereby reducing the need for broad‑panel kinase profiling at the hit‑to‑lead stage.

IMPDH II Target Engagement Studies

The unique annotation of IMPDH II screening data for this compound [1] identifies it as one of the very few indolin‑2‑one derivatives that have been profiled against this therapeutically relevant dehydrogenase. Investigators pursuing IMPDH II as a target for autoimmune or antiviral indications can use this compound to establish assay conditions and benchmark inhibitor behavior before investing in de novo chemical synthesis.

Stereochemically Defined Tool Compound for SAR Studies

Because both the Z‑isomer (≥ 98%) and the E‑isomer (≥ 95%) are commercially available as discrete, defined entities [1][2], researchers can use the geometrically opposite isomer as a negative control in assays where the spatial presentation of the pyridinyl group is critical for target engagement. This capability is not available for indolin‑2‑one analogs sold as E/Z mixtures, making this compound uniquely suited for rigorous SAR and control experiments.

Application

Selection Property

Validation Focus

IDO1 inhibitor lead generation

Structurally novel indolin‑2‑one scaffold

IDO1 enzymatic assay and selectivity profiling

VEGFR‑2 selective probe research

Heteroaryl‑methylidenyl pharmacophore for VEGFR‑2 bias

Kinase selectivity profiling vs. EGFR

IMPDH II target engagement studies

Unique IMPDH II screening annotation

IMPDH II enzymatic assay development

Stereochemically controlled SAR studies

Defined Z/E isomers as tool compounds

Isomer‑specific activity comparison

• [1] US Patent US10034939B2, Example 9 (also published as US10967060, US9320732, US9789094). Indoleamine 2,3‑dioxygenase inhibitors containing the 3‑(2‑oxo‑2‑(pyridin‑4‑yl)ethylidene)indolin‑2‑one scaffold. BindingDB entry BDBM223007. View Source
• [2] Sun L, Tran N, Tang F, et al. Synthesis and biological evaluations of 3‑substituted indolin‑2‑ones: a novel class of tyrosine kinase inhibitors that exhibit selectivity toward particular receptor tyrosine kinases. J Med Chem. 1998;41(14):2588‑2603. doi:10.1021/jm980123i View Source